Cryptoacetalide
Overview
Description
Cryptoacetalide is a natural product found in Salvia miltiorrhiza, Salvia glutinosa, and Salvia przewalskii with data available.
Properties
Molecular Formula |
C18H22O3 |
|---|---|
Molecular Weight |
286.4 g/mol |
IUPAC Name |
(3S,4'R)-4',6,6-trimethylspiro[8,9-dihydro-7H-benzo[g][2]benzofuran-3,2'-oxolane]-1-one |
InChI |
InChI=1S/C18H22O3/c1-11-9-18(20-10-11)14-7-6-13-12(15(14)16(19)21-18)5-4-8-17(13,2)3/h6-7,11H,4-5,8-10H2,1-3H3/t11-,18+/m1/s1 |
InChI Key |
HUTQFIYQAWCICW-ZMZPIMSZSA-N |
Isomeric SMILES |
C[C@@H]1C[C@]2(C3=C(C4=C(C=C3)C(CCC4)(C)C)C(=O)O2)OC1 |
Canonical SMILES |
CC1CC2(C3=C(C4=C(C=C3)C(CCC4)(C)C)C(=O)O2)OC1 |
Origin of Product |
United States |
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